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Compound of Interest

Compound Name: Metobromuron

Cat. No.: B166326

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of Metobromuron as a
selective pre-emergence herbicide for the control of annual broad-leaved weeds and annual
grasses in potato (Solanum tuberosum L.) crops.

Mode of Action

Metobromuron is a substituted urea herbicide belonging to the Group 5 herbicides.[1] Its
primary mode of action is the inhibition of photosynthetic electron transfer at photosystem Il
(PS 1) in target weed species.[1][2] The herbicide is primarily absorbed from the soil by the
roots of emerging weeds and then translocated to the leaves and buds, where it disrupts
photosynthesis, leading to weed death.[1][3]

Application and Efficacy

Metobromuron is applied pre-emergence, after the final ridging of the potato crop but before
the emergence of both the crop and weeds. Optimum efficacy is achieved when applied to
moist soil. The effectiveness of Metobromuron can be reduced on soils with high organic
matter content (>10%).

Metobromuron is generally considered safe for use on all potato varieties. However, transient
crop discoloration may occur under certain climatic conditions, such as heavy rainfall following
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application. This effect is typically outgrown quickly and has been observed to have no
significant impact on the final crop yield.

Quantitative Data Summary

The following tables summarize the quantitative data on Metobromuron application rates,
weed control efficacy, and its impact on potato yield based on various studies.

Table 1. Metobromuron Application Rates for Potato Crops

L Application
. Application . o .
Formulation Rate (Active Timing Soil Type
Rate (Product) .
Ingredient)
Recommended
for all soil types.
Soleto 500 SC/ )
1000 - 2000 g Higher rates for
Proman (500 g/L  2.0-4.0L/ha ) Pre-emergence o
a.i./ha heavy soils with
Metobromuron) )
high clay
content.
- 1.5-2.0kg -
Proposed Use Not specified O Pre-emergence Not specified
a.i./ha

Table 2: Efficacy of Metobromuron on Common Weeds in Potato Crops
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Weed Species

Scientific Name

Efficacy Level

Notes

Annual Meadow

Grass Poa annua Good

Fat Hen Chenopodium album Good to Very Good
Black Nightshade Solanum nigrum Good

Knotgrass Polygonum aviculare Good

Groundsel Senecio vulgaris Good

Charlock Sinapis arvensis Good

Mayweeds Matricaria spp. Good

Cleavers Galium aparine Moderately Resistant

Tank mixing with other
herbicides is
recommended for

effective control.

Black Bindweed

Fallopia convolvulus

Moderately Resistant

Tank mixing with other
herbicides is
recommended for

effective control.

Table 3: Impact of Metobromuron on Potato Yield
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Yield Impact Compared to Lo
Treatment Key Findings
Untreated Control

The highest potato yield was
Metobromuron + Aclonifen 112% increase observed in variants with
Metobromuron combinations.

This combination showed a
o ) significant positive effect on

Metobromuron + Prosulfocarb Significant increase
total and marketable potato

yield.

In one study under Sudanese
conditions, Metobromuron
) ) alone consistently reduced
Metobromuron (alone) Consistently reduced yield ] o
yield through a reduction in
tuber size, irrespective of its

effect on weed competition.

All tested herbicide variants,
including those with
] o Metobromuron, provided good
Various Metobromuron Yield increases of 44.1% to o
o weed control and significantly
combinations 112% . _
increased potato yield
compared to the untreated

control.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy and crop
safety of Metobromuron in potatoes.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a minimum of three replications.
Plot Size: Standardized plot sizes (e.g., 3m x 10m) should be used.

Treatments:

Untreated Control (UTC).

Metobromuron at various rates (e.g., 2, 3, and 4 L/ha of a 500 g/L SC formulation).
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Metobromuron in tank-mix combinations with other registered herbicides (e.g., metribuzin,
prosulfocarb).
A standard registered herbicide for comparison.

. Application:

Timing: Apply pre-emergence, after the final potato ridging and before crop and weed
emergence.

Equipment: Use a calibrated knapsack sprayer or a plot sprayer equipped with appropriate
nozzles (e.g., flat fan) to ensure uniform coverage.

Water Volume: Apply in 200 to 600 L of water per hectare.

Soil Conditions: Apply to moist soil for optimal efficacy.

. Data Collection:

Weed Control Efficacy:

Assess at multiple time points after application (e.g., 20, 37, and 54 days).

Use visual assessment on a 0-10 scale (0 = no effect, 10 = complete Kill) or as a percentage
of control relative to the UTC.

Weed counts per unit area (e.g., per m2) can also be performed.

Crop Phytotoxicity:

Visually assess crop injury (e.g., discoloration, stunting) at regular intervals after application
using a percentage scale (0 = no injury, 100 = complete crop death).

Yield Assessment:

At crop maturity, harvest the tubers from a central area of each plot.

Record the total tuber weight and marketable tuber weight.

Tuber size distribution and quality parameters (e.g., starch content) can also be assessed.

. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA).
Use appropriate mean separation tests (e.g., Tukey's HSD, LSD) to determine significant
differences between treatments.

. Sample Collection:

At commercial harvest, collect a representative sample of potato tubers from plots treated
with Metobromuron at the maximum proposed rate.
Collect samples from untreated control plots as well.
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2. Sample Preparation and Storage:

o Clean the tubers to remove excess soll.

o Store the samples frozen (e.g., at -20°C) until analysis. Studies have shown that
Metobromuron and its major metabolites are stable in frozen potato tubers for at least 12
months.

3. Analytical Methodology:

» Develop and validate an analytical method for the extraction and quantification of
Metobromuron and its major metabolites (e.g., 4-bromophenylurea and desmethyl-
metobromuron) in potato tubers.

e Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are
commonly used for such analyses.

4. Data Analysis:

o Quantify the concentration of Metobromuron and its metabolites in the tuber samples.
o Compare the residue levels to the Maximum Residue Limits (MRLS) established by
regulatory authorities.

Visualizations

The following diagrams illustrate key aspects of Metobromuron application and its mode of
action.
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Caption: Experimental workflow for evaluating Metobromuron in potatoes.
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Caption: Factors influencing successful Metobromuron application.
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Caption: Simplified mode of action of Metobromuron in weeds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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